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Compound of Interest

Compound Name: 1,1-Cyclohexanedimethanol

Cat. No.: B1582361 Get Quote

A Note on Isomers: This document provides a comprehensive overview of the material safety

data for 1,4-Cyclohexanedimethanol. It is important to note that a thorough search for safety

and toxicological data on 1,1-Cyclohexanedimethanol did not yield specific material safety

data sheets or in-depth experimental studies. The information presented herein pertains to the

commercially significant 1,4-isomer, which consists of a mixture of cis and trans isomers.

Chemical Identification and Physical Properties
1,4-Cyclohexanedimethanol (CHDM) is a cycloaliphatic diol that serves as a crucial monomer

in the synthesis of high-performance polymers, such as polyesters and polyurethanes.[1][2] Its

chemical structure, featuring a cyclohexane ring, imparts rigidity and thermal stability to the

resulting polymers.[2]

Table 1: Physical and Chemical Properties of 1,4-Cyclohexanedimethanol
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Property Value References

Molecular Formula C8H16O2 [2][3][4]

Molecular Weight 144.21 g/mol [2][3][5][6]

CAS Number 105-08-8 [3][4][5][6]

Appearance White solid [2][6]

Melting Point 41-61 °C [4][6]

Boiling Point 283-288 °C [2][5][6]

Density 1.0381 g/cm³ at 25 °C [3][4]

Flash Point 162-166 °C [3][7]

Autoignition Temperature 309 °C (584 °F) [5]

Solubility in Water 920,000 mg/L at 20 °C [3]

Vapor Density 5 (Air = 1) [3][5]

Toxicological Profile
The toxicological properties of 1,4-Cyclohexanedimethanol have been evaluated through

various studies, indicating low acute toxicity.

Table 2: Summary of Toxicological Data
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Endpoint Species Route Result References

Acute Oral

Toxicity
Rat Oral

LD50: >2000

mg/kg bw
[1][8]

Acute Dermal

Toxicity
Rat Dermal

LD50: >2000

mg/kg bw
[1]

Acute Inhalation

Toxicity
Rat Inhalation

LC50: >1.25

mg/L (6 hours)
[1]

Skin

Corrosion/Irritatio

n

Rabbit Dermal Non-irritating [1][8]

Eye Irritation Rabbit Ocular

Causes serious

eye

irritation/damage

[1][9]

Skin

Sensitization
Guinea Pig Dermal Not a sensitizer [1][8]

Sub-lethal effects observed in acute oral toxicity studies included weakness, prostration, and

vasodilatation.[1] Eye irritation studies have shown that 1,4-Cyclohexanedimethanol can cause

significant eye irritation, with some studies indicating the potential for persistent corneal effects.

[1][9]

Experimental Protocols
Acute Oral Toxicity (OECD Test Guideline 423)
The acute oral toxicity of 1,4-Cyclohexanedimethanol was assessed in rats following the OECD

Test Guideline 423.[8] This method involves a stepwise procedure with the use of a limited

number of animals.
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Acute Oral Toxicity (OECD 423) Workflow

Dosing of a single animal at the starting dose level

Observation for signs of toxicity for up to 14 days

Outcome?

Stop testing, substance is classified as toxic

Toxicity observed

Dose additional animals sequentially

No toxicity

Observation of each animal

Classification based on outcomes

Click to download full resolution via product page

Caption: Workflow for Acute Oral Toxicity Testing.

Skin Irritation (OECD Test Guideline 404)
Skin irritation potential was evaluated in rabbits according to OECD Test Guideline 404.[8] This

test involves the application of the substance to the shaved skin of the animal.
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Skin Irritation (OECD 404) Workflow

Animal preparation (shaving of the back)

Application of 0.5g of the substance to a small area of skin

Semi-occlusive dressing for 4 hours

Removal of the dressing and substance

Observation for erythema and edema at 1, 24, 48, and 72 hours

Scoring of skin reactions

Classification based on the scores

Click to download full resolution via product page

Caption: Workflow for Skin Irritation Testing.

Handling, Storage, and First Aid
Safe Handling and Storage
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Handling: Avoid contact with skin and eyes.[10] Do not breathe dust or vapor.[10] Use in a

well-ventilated area.[10] Wear appropriate personal protective equipment, including gloves

and eye/face protection.[9][10]

Storage: Store in a cool, dry, and well-ventilated place.[10] Keep the container tightly closed.

[10] Incompatible with strong oxidizing agents.[10]

First Aid Measures
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately

call a poison center or doctor.[9]

Ingestion: Clean mouth with water. Get medical attention.

Fire and Emergency Procedures
Extinguishing Media: Use dry chemical powder for small fires. For large fires, use water

spray, fog, or foam.

Specific Hazards: May be combustible at high temperatures.[7] Hazardous decomposition

products include carbon oxides (CO, CO2).

Firefighter Protection: Wear self-contained breathing apparatus and full protective gear.

Accidental Release: Use appropriate tools to put the spilled solid in a convenient waste

disposal container. Finish cleaning by spreading water on the contaminated surface and

dispose of according to local and regional authority requirements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.junsei.co.jp/productsearch/msds/33820jise.pdf
https://www.junsei.co.jp/productsearch/msds/33820jise.pdf
https://www.junsei.co.jp/productsearch/msds/33820jise.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/125598
https://www.junsei.co.jp/productsearch/msds/33820jise.pdf
https://www.junsei.co.jp/productsearch/msds/33820jise.pdf
https://www.junsei.co.jp/productsearch/msds/33820jise.pdf
https://www.junsei.co.jp/productsearch/msds/33820jise.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/125598
https://www.cpachem.com/msds?num=SB49284&dnl=sd_-_1%2C4-Cyclohexanedimethanol_CAS_105-08-8_%28SB49284%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Logic

Accidental Release

Wear Personal Protective Equipment

Contain the spill

Collect with inert material

Clean the area

Dispose of waste according to regulations

Fire

Use appropriate extinguishing media Wear self-contained breathing apparatus

Click to download full resolution via product page

Caption: Emergency Response Flowchart.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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